Cas no 74503-11-0 (Acetic acid, chlorooxo-, octyl ester)

• Product Name: Acetic acid, chlorooxo-, octyl ester
• CAS No: 74503-11-0
• MF: C₁₀H₁₇ClO₃
• MW: 220.693182706833
• CID: 1767929
• PubChem ID: 13158687
• Update Time: 2025-04-21

Acetic acid, chlorooxo-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chlorooxo-, octyl ester
• octyl 2-chloro-2-oxoacetate
• SCHEMBL10539083
• Octyl chloro(oxo)acetate
• DTXSID50523214
• 74503-11-0

• Inchi： 1S/C10H17ClO3/c1-2-3-4-5-6-7-8-14-10(13)9(11)12/h2-8H2,1H3
• InChI Key： VOXPNWBULDGYAH-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCCCCCCC)=O

Computed Properties

• Exact Mass: 220.0866221g/mol
• Monoisotopic Mass: 220.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų